Cas no 51116-73-5 (Pentane,1-bromo-3-methyl-)

• Product Name: Pentane,1-bromo-3-methyl-
• CAS No: 51116-73-5
• MF: C₆H₁₃Br
• MW: 165.071421384811
• CID: 383105
• PubChem ID: 39899
• Update Time: 2025-09-22

Pentane,1-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane,1-bromo-3-methyl-
• 1-BROMO-3-METHYLPENTANE
• 3-ETHYL-1-BUTYL BROMIDE
• 3-Ethyl-1-bromobutane
• 3-methyl-1-bromopentane
• 3-Methylpentylbromide
• 3-methyl-1-pentylbromide
• A1-03544
• BrCH2CH2CH(CH3)C2H5
• AKOS006276311
• SCHEMBL793184
• 51116-73-5
• EN300-674089
• Pentane, 1-bromo-3-methyl-
• d-1-Bromo-3-methylpentane
• DTXSID60871394
• 1-Bromo-3-methyl-pentane

• Inchi： 1S/C6H13Br/c1-3-6(2)4-5-7/h6H,3-5H2,1-2H3
• InChI Key： MDCCBJLCTOTLKM-UHFFFAOYSA-N
• SMILES： BrCCC(C)CC

Computed Properties

• Exact Mass: 164.02000
• Monoisotopic Mass: 164.020063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.2

Experimental Properties

• Density: 1.1770
• Melting Point: -44.22°C (estimate)
• Boiling Point: 147.26°C (estimate)
• Flash Point: 40.1°C
• Refractive Index: 1.4415
• PSA: 0.00000
• LogP: 2.81750